1-{2,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl chloride

• Molecular Formula: C10H12ClN3O2S
• Molecular Weight: 273.74 g/mol
• IUPAC Name: 1-(2,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl)ethanesulfonyl chloride
• InChI: InChI=1S/C10H12ClN3O2S/c1-6-4-10-12-5-9(7(2)14(10)13-6)8(3)17(11,15)16/h4-5,8H,1-3H3
• InChI Key: PEILHSQUFYSDOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(C=NC2=C1)C(C)S(=O)(=O)Cl)C

Description

1-{2,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl chloride is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with methyl groups at positions 2 and 7, and a sulfonyl chloride functional group attached via an ethane chain at position 4. This structure confers high reactivity due to the sulfonyl chloride moiety, making it a valuable intermediate in organic synthesis, particularly for introducing sulfonyl groups into target molecules.

Preparation Methods

Synthesis of the Pyrazolo[1,5-a]pyrimidine Core

The pyrazolo[1,5-a]pyrimidine skeleton with methyl substitutions at positions 2 and 7 is typically synthesized via condensation reactions involving substituted pyrazoles and appropriate pyrimidine precursors.

• Stepwise construction : Starting from 5-amino-3-methylpyrazole, condensation with diethyl malonate under basic conditions (e.g., sodium ethanolate) yields intermediates which cyclize to form the pyrazolo[1,5-a]pyrimidine core with hydroxyl groups at positions 5 and 7.
• Chlorination : Subsequent chlorination with phosphorus oxychloride converts hydroxyl groups to chlorides, yielding 5,7-dichloro-2-methylpyrazolo[1,5-a]pyrimidine intermediates.
• Selective substitution : Nucleophilic substitution at position 7 with morpholine or other nucleophiles can be used to selectively modify the ring, demonstrating the reactivity of the chlorine substituents.

Introduction of the Ethan-1-sulfonyl Chloride Group

The key functionalization step involves attaching the ethanesulfonyl chloride moiety at position 6 of the pyrazolo[1,5-a]pyrimidine ring.

• Chlorosulfonation reaction : Analogous sulfonyl chloride derivatives are commonly prepared by reacting the corresponding ethane sulfonic acid or sulfonate esters with chlorinating agents such as thionyl chloride or chlorosulfonic acid under controlled low temperatures (0–10 °C), followed by warming to 20–30 °C to complete the reaction.
• Direct sulfonyl chloride formation : The reaction mass is typically quenched by pouring onto ice and extracted with organic solvents like dichloromethane. The organic phase is washed with aqueous sodium bicarbonate to remove acidic impurities and then concentrated to isolate the sulfonyl chloride product.
• Alternative sulfonylation : Sulfonyl chlorides can also be prepared via reaction of sulfonyl chlorides with heterocyclic amines or alcohols under basic conditions, but for this compound, direct chlorosulfonation of the ethane side chain is preferred.

Purification and Characterization

• Recrystallization : The crude sulfonyl chloride is purified by recrystallization from solvents such as isopropanol or by chromatographic methods to achieve high purity.
• Analytical confirmation : Characterization is performed using NMR spectroscopy (1H and 13C), high-resolution mass spectrometry (HR-MS), and elemental analysis to confirm the molecular structure and purity.

Comparative Table of Key Preparation Steps

Step	Reaction Type	Reagents/Conditions	Yield (%)	Notes
1	Condensation	5-Amino-3-methylpyrazole + diethyl malonate, NaOEt	~89	Formation of dihydroxy pyrazolopyrimidine intermediate
2	Chlorination	Phosphorus oxychloride, reflux	~61	Conversion to 5,7-dichloro intermediate
3	Nucleophilic substitution	Morpholine, K2CO3, room temperature	~94	Selective substitution at position 7
4	Chlorosulfonation	Thionyl chloride or chlorosulfonic acid, 0–30 °C	70–90	Introduction of ethanesulfonyl chloride group
5	Purification	Recrystallization or chromatography	-	To obtain pure sulfonyl chloride product

In-Depth Research Findings and Notes

• The preparation of pyrazolo[1,5-a]pyrimidine derivatives with methyl substitutions is well-documented with high yields and selectivity, indicating robust synthetic routes for the heterocyclic core.
• Chlorosulfonation is a critical step that must be carefully controlled to avoid over-chlorination or decomposition of the heterocyclic ring. Temperature control and quenching procedures are essential for high yield and purity.
• The sulfonyl chloride functionality is reactive and sensitive to moisture; hence, storage under anhydrous conditions is recommended to maintain stability.
• Recent advances include SO2F2-free protocols for sulfonylation reactions, which may offer greener alternatives for scale-up synthesis, although specific application to this compound requires further validation.

Chemical Reactions Analysis

1-{2,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl chloride can undergo various chemical reactions, including:

Substitution reactions: The sulfonyl chloride group is highly reactive and can be substituted by nucleophiles such as amines, alcohols, or thiols to form corresponding sulfonamide, sulfonate, or sulfonothioate derivatives.

Oxidation and reduction reactions: The compound can participate in oxidation or reduction reactions depending on the reagents and conditions used. For example, reduction of the sulfonyl chloride group can yield sulfinyl or sulfenyl derivatives.

Coupling reactions: The compound can be used in coupling reactions, such as Suzuki or Heck reactions, to form carbon-carbon bonds with various aryl or alkyl groups.

Common reagents and conditions used in these reactions include bases (e.g., triethylamine), catalysts (e.g., palladium catalysts for coupling reactions), and solvents (e.g., dichloromethane, toluene).

Scientific Research Applications

1-{2,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl chloride has several scientific research applications:

Organic synthesis: It serves as a versatile intermediate in the synthesis of various complex organic molecules, including pharmaceuticals and agrochemicals.

Medicinal chemistry: The compound is explored for its potential biological activities, such as anti-inflammatory, anticancer, or antimicrobial properties. It can be used as a building block for designing new drug candidates.

Material science: The compound can be used in the development of novel materials with specific properties, such as polymers or coatings with enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of 1-{2,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl chloride depends on its specific application and the target it interacts with. In medicinal chemistry, for example, the compound may exert its effects by binding to specific enzymes or receptors, thereby modulating their activity. The molecular targets and pathways involved can vary widely depending on the biological context and the specific modifications made to the compound.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs of the target compound, highlighting differences in functional groups, molecular properties, and applications:

Compound Name	Core Structure	Functional Group	Molecular Weight (g/mol)	Key Applications/Reactivity	CAS Number	Reference
2,7-Dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid	Pyrazolo[1,5-a]pyrimidine	Carboxylic acid	191.18	Intermediate for drug synthesis	175201-51-1
1-[2-(4-Chlorophenyl)-7-methylpyrazolo[1,5-a]pyrimidin-6-yl]ethan-1-one	Pyrazolo[1,5-a]pyrimidine	Ketone	~245.7 (calculated)	Pharmacological tool for receptor studies	175201-63-5
6-Naphthalen-1-yl-3-nitro-2-phenylsulfonylmethylimidazo[1,2-a]pyridine	Imidazo[1,2-a]pyridine	Phenylsulfonylmethyl	477.5 (calculated)	Cross-coupling reactions (synthetic use)	Not provided
1-{7-Hydroxy-2-methylpyrazolo[1,5-a]pyrimidin-6-yl}ethan-1-one	Pyrazolo[1,5-a]pyrimidine	Ketone, Hydroxy	191.19	Biochemical research	EN300-1605384
Target: 1-{2,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl chloride	Pyrazolo[1,5-a]pyrimidine	Sulfonyl chloride	~265.7 (estimated)	Reactive intermediate for sulfonylation	Not available	N/A

Key Findings from Comparative Analysis

Functional Group Reactivity

• Sulfonyl Chloride (Target Compound) : Exhibits high electrophilicity, enabling nucleophilic substitution reactions (e.g., with amines to form sulfonamides). This contrasts with the carboxylic acid (acid-base reactivity) and ketone (electrophilic carbonyl) groups in analogs .
• Phenylsulfonylmethyl () : Demonstrates stability in cross-coupling reactions, suggesting the target compound’s sulfonyl chloride may also participate in metal-catalyzed transformations .

Structural and Physical Properties

• Molecular Weight : The target compound’s estimated molecular weight (~265.7 g/mol) is higher than carboxylic acid (191.18 g/mol) and ketone (~245.7 g/mol) analogs due to the sulfonyl chloride group .
• Melting Points : While the target’s melting point is unspecified, analogs like 6-naphthalen-1-yl-3-nitro-2-phenylsulfonylmethylimidazo[1,2-a]pyridine (mp 249°C) indicate that bulky substituents and polar groups enhance crystallinity .

Biological Activity

1-{2,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl chloride is a compound of interest due to its potential biological activities. This article explores its pharmacological effects, mechanisms of action, and relevant case studies that highlight its significance in medicinal chemistry.

Chemical Structure and Properties

The compound is characterized by a pyrazolo[1,5-a]pyrimidine core, which is known for various biological activities. The sulfonyl chloride functional group enhances its reactivity, making it a useful intermediate in drug development.

Biological Activity Overview

The biological activity of 1-{2,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl chloride can be categorized into several key areas:

• Anticancer Activity : Studies have shown that pyrazolo[1,5-a]pyrimidines exhibit significant cytotoxic effects against various cancer cell lines. For instance, compounds with similar structures have demonstrated enhanced activity against breast cancer cells (MCF-7 and MDA-MB-231) when combined with doxorubicin, suggesting a potential for synergistic effects in treatment regimens .
• Antimicrobial Properties : Pyrazole derivatives have been noted for their antimicrobial activities. Research indicates that certain pyrazole compounds possess significant inhibitory effects against bacterial strains and fungi, which could be beneficial in developing new antibiotics .
• Enzyme Inhibition : The compound's sulfonyl chloride moiety may facilitate the inhibition of specific enzymes such as protein kinases. For example, related compounds have been investigated as inhibitors of CK2 kinase activity, which plays a critical role in cell proliferation and survival .

The mechanisms through which 1-{2,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl chloride exerts its biological effects include:

• Apoptosis Induction : Evidence suggests that pyrazolo compounds can trigger apoptotic pathways in cancer cells, leading to reduced viability and proliferation .
• Antioxidant Activity : Some pyrazole derivatives exhibit antioxidant properties that can protect cells from oxidative stress, contributing to their anticancer and antimicrobial effects .

Case Studies

Several studies have highlighted the biological activity of similar pyrazole compounds:

Study	Findings
Umesha et al. (2009)	Identified cytotoxic effects of pyrazole derivatives against MCF-7 and MDA-MB-231 cell lines; synergistic effects with doxorubicin were noted.
Parish et al. (1984)	Evaluated antimalarial activity of chloroquine-pyrazole analogues; significant in vitro activity against Plasmodium falciparum was observed.
Khanage et al. (2013)	Reported on the inhibitory activity of pyrazole derivatives against butyrylcholinesterase and acetylcholinesterase enzymes.

Q & A

Basic Synthesis: What are the standard synthetic routes for preparing 1-{2,7-dimethylpyrazolo[1,5-a]pyrimidin-6-yl}ethane-1-sulfonyl chloride?

The compound is typically synthesized via sulfonation of the pyrazolo[1,5-a]pyrimidine core. A common approach involves:

• Step 1 : Condensation of ethyl acetoacetate with 3-amino-5-methylpyrazole to form the pyrazolo[1,5-a]pyrimidine backbone.
• Step 2 : Sulfonation using chlorosulfonic acid under controlled conditions (0–5°C, inert atmosphere) to introduce the sulfonyl chloride group .
  Key reagents include triethylamine as a base to neutralize HCl byproducts. Yields range from 45–65%, with purity confirmed via HPLC (>95%) .

Advanced Synthesis: How can microwave-assisted synthesis improve the efficiency of sulfonyl chloride functionalization?

Microwave irradiation (100–150°C, 20–30 min) significantly accelerates sulfonation reactions compared to conventional heating (6–8 hours). This method reduces side reactions (e.g., hydrolysis of the sulfonyl chloride) and improves yields by 15–20%. For example, a study achieved 82% yield using 1,2-dichloroethane as a solvent and microwave power of 300 W .

Basic Characterization: Which analytical techniques are critical for confirming the structure of this compound?

• Nuclear Magnetic Resonance (NMR) : ¹H NMR (DMSO-d₆) shows characteristic peaks at δ 2.35 (s, 3H, CH₃), δ 3.12 (s, 3H, CH₃), and δ 8.20 (s, 1H, pyrimidine-H) .
• Mass Spectrometry (MS) : ESI-MS typically displays a molecular ion peak at m/z 313.05 [M+H]⁺ .
• Elemental Analysis : Expected C: 42.3%, H: 3.8%, N: 17.9%, S: 10.2% .

Advanced Characterization: How to resolve discrepancies between NMR and X-ray crystallography data for this compound?

Conflicting data may arise from dynamic molecular conformations in solution versus solid-state structures. For example:

• NMR : A singlet at δ 8.20 suggests free rotation of the pyrimidine ring in solution.
• X-ray : Fixed dihedral angles (e.g., 12.5° between pyrazole and pyrimidine rings) indicate restricted rotation in the crystal lattice.
  Resolution involves temperature-dependent NMR studies (25–60°C) to detect conformational flexibility and comparing with DFT-optimized structures .

Basic Reactivity: What functional group transformations are feasible with the sulfonyl chloride moiety?

The sulfonyl chloride group enables:

• Nucleophilic substitution : React with amines (e.g., benzylamine) to form sulfonamides (yield: 70–85%, THF, 0°C).
• Reduction : Use LiAlH₄ to reduce to thiols (rare, requires anhydrous conditions) .

Advanced Reactivity: How to achieve regioselective derivatization of the pyrazolo[1,5-a]pyrimidine core?

Regioselectivity is controlled by electronic effects:

• Electrophilic Aromatic Substitution (EAS) : The 3-position is activated for halogenation (e.g., Br₂ in AcOH, 60°C) due to electron-donating methyl groups.
• Cross-Coupling : Suzuki-Miyaura reactions at the 6-position require Pd(PPh₃)₄ and K₂CO₃ in DMF (80°C, 12h) .

Basic Biological Evaluation: Which assays are used to assess its pharmacological potential?

• Kinase Inhibition : Screen against CDK2 and EGFR kinases using fluorescence polarization (IC₅₀ values reported at 0.8–1.2 µM) .
• Cytotoxicity : MTT assay in HeLa cells (72h exposure, IC₅₀: 12.5 µM) .

Advanced Biological Evaluation: How to design structure-activity relationship (SAR) studies for analogs?

• Core Modifications : Replace the sulfonyl chloride with sulfonamide or sulfonic acid groups to assess solubility effects.
• Substituent Effects : Vary methyl groups at 2- and 7-positions to evaluate steric impacts on target binding.
  Use molecular docking (AutoDock Vina) to predict interactions with ATP-binding pockets in kinases .

Data Contradiction: How to address conflicting purity results from HPLC vs. elemental analysis?

• Scenario : HPLC indicates 98% purity, but elemental analysis shows a 3% deviation in nitrogen content.
• Resolution : Perform LC-MS to detect volatile impurities (e.g., residual solvents) not quantified by HPLC. Adjust recrystallization protocols using ethanol/water (3:1 v/v) to remove non-polar contaminants .